Cas no 108330-39-8 (Cyclohexaneacetic acid,1-mercapto-)

• Product Name: Cyclohexaneacetic acid,1-mercapto-
• CAS No: 108330-39-8
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 186340
• PubChem ID: 130090
• Update Time: 2025-04-19

Cyclohexaneacetic acid,1-mercapto- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,1-mercapto-
• 2-(1-sulfanylcyclohexyl)acetic acid
• 3-mercapto-3,3-cyclopentamethylenepropionic acid
• (1-sulfanylcyclohexyl)acetic acid
• 1-Mercaptocyclohexaneacetic acid
• SCHEMBL2183620
• Cyclohexaneacetic acid, 1-mercapto-
• 108330-39-8
• DTXSID90148501
• 3,3-pentamethylene-3-mercaptopropionic acid

• Inchi： 1S/C8H14O2S/c9-7(10)6-8(11)4-2-1-3-5-8/h11H,1-6H2,(H,9,10)
• InChI Key： ONFANJHTZUJAMZ-UHFFFAOYSA-N
• SMILES： SC1(CC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 174.07152
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids